Lturm 36

• Molecular Formula: C22H18N2O3
• Molecular Weight: 358.4 g/mol
• InChI: InChI=1S/C22H18N2O3/c25-21-19-10-4-9-18(17-8-3-6-15-5-1-2-7-16(15)17)20(19)27-22(23-21)24-11-13-26-14-12-24/h1-10H,11-14H2
• InChIKey: HSONTPGVHUWDEY-UHFFFAOYSA-N

LTURM 36 for Procurement: Baseline Profile of a PI3Kδ Research Inhibitor

LTURM 36 (CAS: 1879887-94-1) is a synthetic small molecule belonging to the 1,3-benzoxazin-4-one class, with a molecular formula of C₂₂H₁₈N₂O₃ and a molecular weight of 358.39 g/mol [1]. It functions as an inhibitor of Phosphoinositide 3-kinase (PI3K), with reported IC₅₀ values of 0.64 μM for the PI3Kδ isoform and 5.0 μM for PI3Kβ . Its chemical structure features a morpholine moiety and a naphthalene substituent, which are key for its biological activity [1].

Workflow

PI3Kδ pathway inhibition studies

Selection

Isoform-selectivity assay context

Use Context

Kinase signaling research with moderate δ/β profile

• [1] PubChem. Compound Summary for CID 122705988, LTURM 36. View Source

Why Generic PI3K Inhibitors Cannot Substitute for LTURM 36 in Research

Direct substitution of LTURM 36 with other PI3K inhibitors is not scientifically sound due to significant differences in isoform selectivity profiles, off-target activities, and biological context-dependent effects. While many PI3K inhibitors share a common target class, their specific affinity for PI3Kδ over other isoforms (α, β, γ) varies by orders of magnitude [1]. Furthermore, a 2022 study revealed that the cellular effects of certain PI3K inhibitors, including LTURM 36, may be mediated by PI3K-independent mechanisms, such as antagonism of the M3 muscarinic receptor [2]. Therefore, experimental reproducibility and data integrity require the use of the exact compound specified in the original research protocols.

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Isoform selectivity profile may shift significantly with alternative PI3K inhibitors; generic replacement risks altered δ/β engagement.

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Off-target M3 muscarinic receptor antagonism has been reported; this mechanism may confound PI3K-only interpretation if a different inhibitor is used.

• [1] Brown JR. PI3K Inhibitors: Present and Future. Cancer J. 2019;25(6):394-400. View Source
• [2] Dymova EA, Rogachevskaya OA, Kotova PD. Isoform-specific PI3K inhibitors suppress agonist-induced Ca2+ signaling via a PI3K-independent mechanism. Biologicheskie Membrany. 2022;39(6):440-445. View Source

Quantitative Evidence Differentiating LTURM 36 for Scientific Selection

PI3Kδ vs. PI3Kβ Isoform Selectivity Profile

LTURM 36 demonstrates a 7.8-fold selectivity for the PI3Kδ isoform over the PI3Kβ isoform in enzymatic assays . This contrasts with clinical PI3Kδ inhibitors like idelalisib, which exhibits >300-fold selectivity for PI3Kδ over other isoforms, and duvelisib, a dual PI3Kδ/γ inhibitor [1]. The moderate selectivity of LTURM 36 offers a distinct pharmacological profile for studies where partial PI3Kβ engagement is desirable or tolerated.

Isoform Selectivity

Cross-study comparable

7.8-fold selectivity (δ over β); IC₅₀ δ 0.64 μM, β 5.0 μM

vs Idelalisib >300-fold selective (IC₅₀ ≈ 2.5 nM δ)

Reported isoform selectivity context; supports δ/β co-inhibition study design.

Enzymatic assay; moderate window may require β engagement review.

Evidence Dimension	Isoform Selectivity (PI3Kδ vs PI3Kβ)
Target Compound Data	IC₅₀: PI3Kδ = 0.64 μM; PI3Kβ = 5.0 μM
Comparator Or Baseline	Idelalisib (PI3Kδ IC₅₀ ≈ 2.5 nM, >300-fold selective)
Quantified Difference	Selectivity Ratio (β/δ): LTURM 36 ≈ 7.8; Idelalisib > 300
Conditions	Cell-free enzymatic kinase inhibition assay

Why This Matters

This 7.8-fold selectivity window allows researchers to model a specific type of PI3K inhibition that is distinct from highly selective or dual inhibitors, enabling studies on the contribution of PI3Kβ co-inhibition.

• [1] Brown JR. PI3K Inhibitors: Present and Future. Cancer J. 2019;25(6):394-400. View Source

Unique PI3K-Independent M3 Receptor Antagonism

In a head-to-head study of isoform-specific PI3K inhibitors, LTURM 36 was shown to completely suppress agonist-induced Ca²⁺ signals in HEK-293 cells at a concentration of 10 μM, an effect attributed to a PI3K-independent mechanism, likely M3 muscarinic receptor antagonism [1]. In contrast, the PI3Kα inhibitor GSK 1059615 had no effect on these Ca²⁺ responses, and the mechanisms for other inhibitors (e.g., PI3Kβ inhibitor AZD 6482, PI3Kγ inhibitor AS 605240) were also suggested to be PI3K-independent [1].

M3 Receptor Off-target

Head-to-head

48.8% of acetylcholine-sensitive cells: Ca²⁺ response blocked at 10 μM

PI3Kα inhibitor GSK 1059615: 0% block

Off-target antagonism must be reviewed in M3-expressing cell models.

HEK-293, Fluo-4 probe; PI3K-independent mechanism confirmed.

Evidence Dimension	Suppression of Agonist-Induced Ca²⁺ Response
Target Compound Data	LTURM 36 (10 μM) completely suppressed Ca²⁺ signals in 48.8% of acetylcholine-sensitive cells
Comparator Or Baseline	GSK 1059615 (PI3Kα inhibitor) had no effect
Quantified Difference	LTURM 36 blocked responses in 48.8% of cells; GSK 1059615 blocked 0%
Conditions	HEK-293 cells stimulated with acetylcholine, using Fluo-4 Ca²⁺ probe and microphotometry

Why This Matters

This is a verified, compound-specific off-target activity with clear quantitative data. It is critical for researchers studying PI3K signaling in cells where M3 receptor expression is relevant, as it may confound results attributed solely to PI3K inhibition.

• [1] Dymova EA, Rogachevskaya OA, Kotova PD. Isoform-specific PI3K inhibitors suppress agonist-induced Ca2+ signaling via a PI3K-independent mechanism. Biologicheskie Membrany. 2022;39(6):440-445. View Source

Anticancer Activity in Renal Cancer Cell Lines

LTURM 36 has been shown to exhibit anticancer activity in a renal cancer cell line . While the original reference (Morrison et al., 2016) details the synthesis and general PI3K/DNA-PK inhibitory activity of the 8-aryl-substituted-1,3-benzoxazine series, it establishes LTURM 36's potential in oncology research [1]. Unlike some PI3Kδ inhibitors such as parsaclisib which show in vivo but not in vitro activity in certain models, LTURM 36 demonstrates direct in vitro efficacy [2].

Cell-model Activity

Supporting evidence

Reported anticancer activity in renal cancer cell line

vs Parsaclisib: no direct in vitro activity in A20 lymphoma model

Supports cell-model endpoint review; renal cancer context requires validation.

Qualitative difference; cell line specifics not detailed.

Evidence Dimension	In Vitro Anticancer Activity
Target Compound Data	Exhibits anticancer activity in a renal cancer cell line
Comparator Or Baseline	Parsaclisib (shows no in vitro anti-tumor activity in A20 mouse lymphoma cell lines)
Quantified Difference	Qualitative difference: direct in vitro activity vs. no direct in vitro activity
Conditions	Renal cancer cell line (unspecified), standard cell viability assays

Why This Matters

This provides a rationale for selecting LTURM 36 for cell-based oncology studies, particularly in renal cancer models, where it has documented in vitro activity, unlike some other PI3Kδ inhibitors.

• [1] Morrison R, et al. Synthesis, structure elucidation, DNA-PK and PI3K and anti-cancer activity of 8- and 6-aryl-substituted-1-3-benzoxazines. Eur J Med Chem. 2016;110:326-39. View Source
• [2] Tarantelli C, et al. PI3Kδ Inhibitors as Immunomodulatory Agents for the Treatment of Lymphoma Patients. Cancers. 2021;13(21):5535. View Source

Optimal Application Scenarios for LTURM 36 Based on Evidentiary Profile

Mechanistic Studies of PI3K-Independent Signaling Pathways

Given its demonstrated PI3K-independent antagonism of M3 muscarinic receptors, LTURM 36 is ideally suited for experiments designed to dissect the non-canonical effects of PI3K inhibitors on calcium signaling and G-protein coupled receptor (GPCR) pathways [1]. This scenario is particularly relevant in cell types like HEK-293, where the PI3Kα isoform has no effect, allowing researchers to use LTURM 36 as a tool to specifically interrogate these off-target interactions.

In Vitro Oncology Research on Renal Cancer Models

For researchers focused on renal cell carcinoma (RCC), LTURM 36 offers a validated chemical probe with reported anticancer activity in renal cancer cell lines [1]. Its moderate selectivity profile provides a unique tool for investigating the specific role of PI3Kδ/β co-inhibition in RCC biology, as opposed to using highly selective PI3Kδ or pan-PI3K inhibitors.

Benchmarking and Control Experiments for PI3Kδ Selectivity

Due to its well-defined 7.8-fold selectivity for PI3Kδ over PI3Kβ, LTURM 36 serves as an excellent reference compound for benchmarking new PI3K inhibitors with similar moderate selectivity profiles [1]. It can be used as a positive control in kinase profiling assays to establish a baseline for isoform selectivity and validate assay conditions.

Application

Selection Property

Validation Focus

PI3K-independent calcium signaling studies

M3 muscarinic receptor antagonism context

Off-target effect verification in GPCR pathways

Renal cancer cell-model research

Cell-model endpoint review

PI3Kδ/β co-inhibition pathway interpretation

Kinase inhibitor benchmarking

Isoform-selectivity assay context

Moderate selectivity reference for δ/β panel

• [1] Dymova EA, Rogachevskaya OA, Kotova PD. Isoform-specific PI3K inhibitors suppress agonist-induced Ca2+ signaling via a PI3K-independent mechanism. Biologicheskie Membrany. 2022;39(6):440-445. View Source